Cas no 501441-67-4 (1-Naphthalenecarboxylic acid, 4-(1-aminoethyl)-, methyl ester)

1-Naphthalenecarboxylic acid, 4-(1-aminoethyl)-, methyl ester structure
501441-67-4 structure
Product Name:1-Naphthalenecarboxylic acid, 4-(1-aminoethyl)-, methyl ester
CAS No:501441-67-4
MF:C14H16ClNO2
MW:265.735342979431
CID:1566029
PubChem ID:124219930
Update Time:2025-04-21

1-Naphthalenecarboxylic acid, 4-(1-aminoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 4-(1-aminoethyl)-, methyl ester
    • Methyl 4-(aminoethyl)naphthalenecarboxylate hydrochloride
    • MFCD31010301
    • 501441-67-4
    • Inchi: 1S/C14H15NO2.ClH/c1-9(15)10-7-8-13(14(16)17-2)12-6-4-3-5-11(10)12;/h3-9H,15H2,1-2H3;1H
    • InChI Key: RRKIFPSQWAOLEF-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1C=CC(C(C)N)=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 229.11035
  • Monoisotopic Mass: 265.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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